Cas no 6980-44-5 (Gibberellin A19)

• Product Name: Gibberellin A19
• CAS No: 6980-44-5
• MF: C₂₀H₂₆O₆
• MW: 362.42
• CID: 974269
• PubChem ID: 5460209
• Update Time: 2024-02-29

Gibberellin A19 Chemical and Physical Properties

Names and Identifiers

• gibberellin A(19)
• CID 138401579
• (4bβ)-4aα-Formyl-7-hydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid
• 4aα-Formyl-7-hydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid
• Bamboo gibberellin
• (1R,4aR,4bR,7S,9aS,10S,10aS)-4a-formyl-7-hydroxy-1-methyl-8-methylenedodecahydro-1H-7,9a-methanobenzo[a]azulene-1,10-dicarboxylic acid
• GA19
• Gibbane-1,10-dicarboxylic acid, 4a-formyl-7-hydroxy-1-methyl-8-methylene-, (1α,4aα,4bβ,10β)-
• DTXSID50990063
• LMPR0104170039
• 4a-formyl-7alpha-hydroxy-1-methyl-8-methylidene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic acid
• Q27103870
• Gibbane-1,10-dicarboxylic acid, 4a-formyl-7-hydroxy-1-methyl-8-methylene-, (1.alpha.,4a.alpha.,4b.beta.,10.beats.)-
• SCHEMBL11413048
• (1S,2S,3S,4R,8R,9R,12S)-8-formyl-12-hydroxy-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylic acid
• (1S,2S,3S,4R,8R,9R,12S)-8-formyl-12-hydroxy-4-methyl-13-methylidenetetracyclo[10.2.1.0(1,9).0(3,8)]pentadecane-2,4-dicarboxylic acid
• Gibberellin 19
• GA19 cpd
• 6980-44-5
• Gibberellin A19
• CHEBI:28731

• Inchi： 1S/C20H26O6/c1-11-8-19-9-20(11,26)7-4-12(19)18(10-21)6-3-5-17(2,16(24)25)14(18)13(19)15(22)23/h10,12-14,26H,1,3-9H2,2H3,(H,22,23)(H,24,25)/t12-,13?,14?,17+,18+,19-,20-/m0/s1
• InChI Key： VNCQCPQAMDQEBY-HVMJLWHZSA-N
• SMILES： O[C@]12C(=C)C[C@@]3(C1)C(C(=O)O)C1[C@@](C(=O)O)(C)CCC[C@@]1(C=O)[C@@H]3CC2

Computed Properties

• Exact Mass: 362.17293854g/mol
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 0.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 553.0±50.0 °C at 760 mmHg
• Flash Point: 302.3±26.6 °C
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• pka: 4.09±0.70(Predicted)

Gibberellin A19 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins